Cas no 2137766-35-7 (5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide)

• Product Name: 5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide
• CAS No: 2137766-35-7
• MF: C₁₄H₂₅N₃O
• MW: 251.36780333519
• CID: 6234584
• PubChem ID: 165456765
• Update Time: 2025-07-17

5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-703642
• 2137766-35-7
• 5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide

• Inchi： 1S/C14H25N3O/c15-10-14-7-3-4-11(8-14)9-17(14)13(18)16-12-5-1-2-6-12/h11-12H,1-10,15H2,(H,16,18)
• InChI Key： GONCEVULVLZRFO-UHFFFAOYSA-N
• SMILES： O=C(NC1CCCC1)N1CC2CCCC1(CN)C2

Computed Properties

• Exact Mass: 251.199762429g/mol
• Monoisotopic Mass: 251.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.4Ų

Additional information on 5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide

Research Brief on 5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide (CAS: 2137766-35-7)

In recent years, the compound 5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide (CAS: 2137766-35-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic carboxamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The unique structural features of this compound, including its azabicyclic core and aminomethyl functional group, contribute to its selective binding affinity and pharmacological profile.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide. One key area of investigation involves its interaction with neurotransmitter receptors, such as the sigma-1 and sigma-2 receptors, which are implicated in neuroprotection, pain modulation, and psychiatric disorders. Preliminary data suggest that this compound exhibits high affinity for sigma-1 receptors, making it a potential candidate for the treatment of neurodegenerative diseases and chronic pain conditions.

In addition to its receptor-binding properties, researchers have explored the pharmacokinetic and pharmacodynamic characteristics of 5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide. Studies in animal models have demonstrated favorable blood-brain barrier penetration and metabolic stability, which are critical for CNS-targeted therapeutics. Furthermore, the compound's low toxicity profile and minimal off-target effects enhance its appeal as a lead molecule for further drug development.

The synthesis and optimization of 5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of enantiomerically pure forms of the compound, which are essential for understanding structure-activity relationships (SAR) and improving therapeutic efficacy. Computational modeling and molecular docking studies have further supported the rational design of analogs with enhanced selectivity and potency.

Looking ahead, the potential clinical applications of 5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide are vast. Ongoing preclinical trials are evaluating its efficacy in models of Alzheimer's disease, Parkinson's disease, and neuropathic pain. The compound's dual action as a sigma-1 receptor agonist and neuroprotective agent positions it as a versatile candidate for multifactorial CNS disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical practice.

In conclusion, 5-(aminomethyl)-N-cyclopentyl-6-azabicyclo[3.2.1]octane-6-carboxamide (CAS: 2137766-35-7) represents a promising avenue for therapeutic innovation in the chemical biology and pharmaceutical sectors. Its unique pharmacological properties, combined with advances in synthetic and computational approaches, underscore its potential as a cornerstone in the development of next-generation CNS therapeutics. Continued research and development efforts will be crucial to fully realize its clinical benefits and address unmet medical needs in neurology and psychiatry.